Cas no 88311-22-2 (1,3-Cyclohexanedione, 5-[2,3,4,5-tetramethyl-6-(methylthio)phenyl]-)

• Product Name: 1,3-Cyclohexanedione, 5-[2,3,4,5-tetramethyl-6-(methylthio)phenyl]-
• CAS No: 88311-22-2
• MF: C₁₇H₂₂O₂S
• MW: 290.420383930206
• CID: 637810
• PubChem ID: 71409196
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-[2,3,4,5-tetramethyl-6-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-[2,3,4,5-tetramethyl-6-(methylthio)phenyl]-
• 5-(2,3,4,5-tetramethyl-6-methylsulfanylphenyl)cyclohexane-1,3-dione
• 88311-22-2
• DTXSID10828954
• 5-[2,3,4,5-Tetramethyl-6-(methylsulfanyl)phenyl]cyclohexane-1,3-dione

• Inchi： 1S/C17H22O2S/c1-9-10(2)12(4)17(20-5)16(11(9)3)13-6-14(18)8-15(19)7-13/h13H,6-8H2,1-5H3
• InChI Key： QJJOUKSRIHCDDM-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C(C)=C(C)C(C)=C1C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 290.13405111g/mol
• Monoisotopic Mass: 290.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų